7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one

• IUPAC Name: 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-3,5-dihydro-1H-1,4-benzodiazepin-2-one
• InChI: InChI=1S/C25H22BrFN2O2/c1-2-20(16-6-4-3-5-7-16)25(31)29-15-23(30)28-22-13-10-18(26)14-21(22)24(29)17-8-11-19(27)12-9-17/h3-14,20,24H,2,15H2,1H3,(H,28,30)
• InChI Key: KCQLEIRZZURAMO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2CC(=O)NC3=C(C2C4=CC=C(C=C4)F)C=C(C=C3)Br
• Molecular Formula: C25H22BrFN2O2
• Molecular Weight: 481.4 g/mol

Description

7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one is a useful research compound. Its molecular formula is C25H22BrFN2O2 and its molecular weight is 481.365. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Analyses

Regiospecific Synthesis and Structural Studies : A study focused on the synthesis of 3,5-dihydro-4H-pyrido[2,3-b][1,4]diazepin-4-ones, highlighting regiospecific preparation and structural analyses through X-ray crystallography and NMR spectroscopy. The research provided valuable insights into the conformational dynamics and electronic structure of these compounds, relevant for understanding the chemical behavior of 7-bromo-5-(4-fluorophenyl)-4-(2-phenylbutanoyl)-4,5-dihydro-1H-benzo[e][1,4]diazepin-2(3H)-one (Alonso et al., 2020).

Spectral Characterization and Crystal Structures : Another study described the synthesis and characterization of diazepines derivatives, including spectral analysis and X-ray diffraction. This research is crucial for the understanding of molecular geometry and reactivity, which are essential for the development of new compounds with potential scientific applications (Ahumada et al., 2016).

Pharmacological Activities

Anticonvulsant and Neuroleptic Effects : Research into 1,4-benzodiazepine derivatives revealed their potential as anticonvulsants and neuroleptics, showcasing the therapeutic potential of structurally related compounds. These studies underscore the importance of chemical modifications for enhancing pharmacological profiles and understanding the mechanism of action of benzodiazepines (Narayana et al., 2006).

Analgesic Modulating for TRPV1 : A novel series of benzodiazepine derivatives was designed to modulate the Transient receptor potential vanilloid 1 (TRPV1), demonstrating significant analgesic activity. This study highlights the therapeutic potential of benzodiazepine derivatives in pain management and their role in modulating specific receptors (Liu et al., 2018).